Cas no 1256790-90-5 (Methyl 5-chloro-3-hydroxypicolinate)

• Product Name: Methyl 5-chloro-3-hydroxypicolinate
• CAS No: 1256790-90-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD18257730
• CID: 2092475
• PubChem ID: 75530207
• Update Time: 2025-05-19

Methyl 5-chloro-3-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-hydroxypicolinate
• Methyl 5-chloro-3-hydroxy-pyridine-2-carboxylate
• 1256790-90-5
• AKOS024463637
• MFCD18257730
• Methyl5-chloro-3-hydroxypicolinate
• DB-334670
• SB55132
• CS-0443459
• METHYL 5-CHLORO-3-HYDROXYPYRIDINE-2-CARBOXYLATE

• MDL： MFCD18257730
• Inchi： 1S/C7H6ClNO3/c1-12-7(11)6-5(10)2-4(8)3-9-6/h2-3,10H,1H3
• InChI Key： NOPPFFUQOLMUDF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(=C1)O

Computed Properties

• Exact Mass: 187.0036207g/mol
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on Methyl 5-chloro-3-hydroxypicolinate

Comprehensive Overview of Methyl 5-chloro-3-hydroxypicolinate (CAS No. 1256790-90-5): Properties, Applications, and Industry Insights

Methyl 5-chloro-3-hydroxypicolinate (CAS No. 1256790-90-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This picolinate derivative combines a chloro-substituted pyridine ring with a hydroxyl group and methyl ester functionality, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing crop protection agents and small-molecule drugs, aligning with growing industry demands for environmentally friendly solutions.

The compound's molecular structure (C₇H₆ClNO₃) features a 5-chloro-3-hydroxypicolinic acid backbone with a methyl ester group at the carboxyl position. This configuration enables selective reactivity in cross-coupling reactions and nucleophilic substitutions, frequently searched topics in organic chemistry forums. Researchers particularly value its balanced lipophilicity (logP ~1.2) and hydrogen bonding capacity, properties crucial for optimizing drug bioavailability – a key focus area in current medicinal chemistry discussions.

In pharmaceutical applications, Methyl 5-chloro-3-hydroxypicolinate serves as a precursor for kinase inhibitor scaffolds, addressing trending searches about "targeted cancer therapies." Its heterocyclic core mimics natural cofactors, making it valuable for designing enzyme modulators. The compound's chloro and hydroxy substituents allow precise molecular editing through Pd-catalyzed reactions, a technique widely discussed in synthetic methodology publications.

Agrochemical researchers utilize this chlorinated picolinate to develop novel herbicidal compounds, responding to industry needs for low-residue crop solutions. Its structural similarity to natural plant growth regulators enables the creation of selective weed control agents, a hot topic in sustainable agriculture forums. The methyl ester moiety facilitates prodrug formation, enhancing compound delivery – a feature frequently queried in formulation science discussions.

Quality specifications for CAS No. 1256790-90-5 typically require ≥98% purity (HPLC), with strict control of process-related impurities. Analytical methods like HPLC-MS and NMR spectroscopy confirm structural integrity, addressing common quality assurance questions. Proper storage conditions (2-8°C under inert atmosphere) maintain stability of this light-sensitive compound, a crucial consideration for industrial users.

Recent patent analyses reveal growing interest in Methyl 5-chloro-3-hydroxypicolinate derivatives for neurological disorder treatments, connecting to trending health topics. The compound's ability to cross the blood-brain barrier when properly modified makes it valuable for CNS drug development – a subject generating frequent searches in neuroscience communities.

Environmental safety assessments show this chloropyridine derivative undergoes rapid biodegradation under aerobic conditions, addressing ecological concerns raised in green chemistry initiatives. Its low bioaccumulation potential (BCF < 100) makes it preferable to persistent alternatives, aligning with regulatory trends toward sustainable chemicals.

Manufacturing processes for CAS No. 1256790-90-5 typically involve regioselective chlorination of 3-hydroxypicolinic acid followed by esterification, with yields optimized through continuous flow chemistry techniques – a process innovation frequently discussed in process chemistry circles. Scalable synthesis remains an active research area, as indicated by recent publications on catalytic esterification methods.

The global market for picolinate intermediates is projected to grow at 6.2% CAGR (2023-2030), driven by demand for specialty chemicals in emerging economies. Methyl 5-chloro-3-hydroxypicolinate occupies a niche position in this market, with suppliers emphasizing custom synthesis capabilities to meet diverse research needs – a business model increasingly searched by fine chemical purchasers.

From a regulatory perspective, proper handling of this organochlorine compound requires standard laboratory safety protocols, a topic receiving heightened attention post-pandemic. Material Safety Data Sheets (MSDS) emphasize using appropriate PPE despite the compound's moderate acute toxicity profile (LD₅₀ > 500 mg/kg).

Future research directions likely focus on expanding the compound's utility through catalytic functionalization and bioconjugation techniques, both trending topics in chemical biology. Its compatibility with click chemistry approaches makes it promising for developing theranostic agents, bridging diagnostic and therapeutic applications – an interdisciplinary field generating substantial academic interest.